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Compound of Interest

Compound Name: GC813

Cat. No.: B1192734 Get Quote

This technical support center provides researchers, scientists, and material engineers with

comprehensive information regarding the wear characteristics and properties of GC-813CT, a

tungsten carbide grade.

Frequently Asked Questions (FAQs)
What is GC-813CT?

GC-813CT is a premium, corrosion-resistant grade of tungsten carbide produced by General

Carbide.[1][2][3] It features a multi-grain carbide matrix with a medium cobalt binder content,

enhanced with tantalum carbide and chromium carbide.[1][2][3] This composition is designed to

offer an excellent balance of wear resistance and impact resistance.[2]

What are the primary applications of GC-813CT?

Due to its unique properties, GC-813CT is typically used in applications such as lamination

tooling, stamping punches, dies, and powder metal tooling.[1][2][3]

What is the role of the different components in GC-813CT?

Tungsten Carbide (WC): Forms the hard, wear-resistant matrix. GC-813CT uses a mixed

grain size of 1.0 and 4.5 microns.[3]

Cobalt (Co): Acts as a binder, providing toughness and impact resistance.[2][3]
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Tantalum Carbide (TaC): Significantly improves resistance to galling, which is common when

working with materials like cold-rolled or stainless steels. It also enhances thermal edge

deformation resistance.[1][2][3]

Chromium Carbide (Cr3C2): Provides corrosion resistance, particularly against binder

leaching during processes like Electrical Discharge Machining (EDM). This also helps

prevent latent corrosion on tool surfaces during storage.[1][2][3]

Troubleshooting Guide
Problem: Experiencing premature tool wear or failure.

Is the correct material grade being used for the application? GC-813CT is designed for high-

wear applications with moderate impact. For applications with very heavy impact, a grade

with higher binder content and toughness, such as GC-425CT, might be more suitable.[1]

Is galling a contributing factor? The tantalum carbide in GC-813CT is specifically added to

resist galling. If galling is still observed, it could be due to extreme pressures or

temperatures.

Could corrosion be weakening the tool? The chromium carbide additive in GC-813CT

provides corrosion resistance. However, highly corrosive environments may still affect the

material. A comparative corrosion test showed GC-813CT has improved corrosion resistance

over straight WC-Co grades.[4]

Problem: Issues with Electrical Discharge Machining (EDM) of GC-813CT.

Is binder leaching occurring? GC-813CT is formulated with chromium carbide to resist binder

leaching during EDM.[1][2][3] If issues persist, machining parameters may need to be

optimized.

Material Properties and Data
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Component Percentage

Tungsten Carbide (Mixed) 86.5%

Cobalt 10.5%

Tantalum Carbide 2.0%

Other 1.0%

Source:[2][3]

Physical and Mechanical Properties
Property Value ASTM Standard

Hardness, HRA 90.0 - 91.5 B294

Density, g/cc 14.17 - 14.37 B311

Average Transverse Rupture

Strength, psi
460,000 B406

Typical Porosity A02-B00-C00 B276

Coefficient of Thermal

Expansion (RT-800°C), 10⁻⁶/

°C

5.87 -

Palmqvist Fracture Toughness,

MN*m^(-3/2)
13 -

Source:[2][3][4]

Experimental Protocols
A tribological study was conducted to evaluate the performance of GC-813CT in powder

metallurgy (PM) compaction. The following outlines the general methodology:

Objective: To assess the frictional characteristics of die inserts made from various carbide

grades, including GC-813CT.
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Equipment: A specialized computerized press at the GKN-Europe Technology Center was

used.

Procedure:

Carbide inserts were fabricated from GC-813CT and other grades.

These inserts were assembled into compaction dies.

The dies were installed into the experimental press.

Cylindrical bushings of lubricated iron-based powder were compacted in the die sets.

Frictional forces, including ejection forces, were measured and recorded during the

compaction process.

Results: The study found that PM molding tool sets equipped with die inserts made from GC-

813CT (and GC-613CT) exhibited better tribological characteristics, including lower ejection

forces and smaller frictional losses, compared to other grades.[4]
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Caption: Factors influencing the wear characteristics of GC-813CT.
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Caption: A workflow for selecting GC-813CT based on application needs.

Performance Optimization & Wear Analysis

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1192734?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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